4-(1-Aminobutan-2-YL)oxepan-4-OL

• Molecular Formula: C10H21NO2
• Molecular Weight: 187.28 g/mol
• IUPAC Name: 4-(1-aminobutan-2-yl)oxepan-4-ol
• InChI: InChI=1S/C10H21NO2/c1-2-9(8-11)10(12)4-3-6-13-7-5-10/h9,12H,2-8,11H2,1H3
• InChI Key: JBLUWPDKKNGELC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CN)C1(CCCOCC1)O

Description

4-(1-Aminobutan-2-YL)oxepan-4-OL is a bicyclic organic compound featuring a seven-membered oxepane ring substituted at the 4-position with a hydroxyl (-OH) group and a 1-aminobutan-2-yl side chain. Its stereochemistry and conformational flexibility, influenced by the oxepane ring’s strain, may play critical roles in solubility, stability, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-Aminobutan-2-yl)oxepan-4-ol typically involves the reaction of oxepane derivatives with amine compounds under controlled conditions. The specific synthetic route and reaction conditions can vary depending on the desired yield and purity of the final product. Commonly, the synthesis involves the use of catalysts and solvents to facilitate the reaction and improve the efficiency of the process .

Industrial Production Methods

In an industrial setting, the production of 4-(1-Aminobutan-2-yl)oxepan-4-ol may involve large-scale chemical reactors and continuous flow processes to ensure consistent quality and high yield. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

4-(1-Aminobutan-2-yl)oxepan-4-ol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxepane derivatives with different functional groups.

Reduction: Reduction reactions can convert the compound into its corresponding alcohol or amine derivatives.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxepane derivatives with ketone or aldehyde functional groups, while reduction reactions may produce alcohol or amine derivatives .

Scientific Research Applications

4-(1-Aminobutan-2-yl)oxepan-4-ol has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(1-Aminobutan-2-yl)oxepan-4-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

4-(2-Aminoethyl)oxepan-4-ol

Structural Differences :

• The ethyl side chain (vs. butyl) reduces lipophilicity and steric bulk.

Property Implications :

• Solubility : The shorter ethyl chain likely enhances aqueous solubility compared to the butyl analog.
• LogP: Estimated logP for 4-(2-Aminoethyl)oxepan-4-ol is ~0.5 (lower than the target compound’s ~1.2 due to reduced alkyl chain length).
• Bioavailability : Reduced lipophilicity may limit membrane permeability but improve renal clearance.

Research Context :
Both compounds were listed as discontinued by CymitQuimica, suggesting challenges in synthesis or commercial viability .

2-Amino-N-isopropyl-N-pyridin-4-ylmethyl-acetamide

Structural Differences :

• Replaces the oxepane ring with an acetamide backbone and pyridine moiety.
• Contains a tertiary amine (isopropyl and pyridinylmethyl groups) instead of a primary amine.

Property Implications :

• Reactivity : The tertiary amine and pyridine group may enhance metabolic stability but reduce nucleophilicity.
• Solubility : Pyridine’s aromaticity and acetamide polarity likely increase solubility in polar solvents.
• Target Interactions : The pyridine ring could engage in π-π stacking with aromatic residues in enzymes or receptors.

Monepantel (MOP)

Though structurally distinct (benzamide scaffold with trifluoromethyl and cyano groups), MOP shares a functional amine group and veterinary anthelmintic applications . Key contrasts include:

• Lipophilicity: MOP’s trifluoromethyl groups confer higher logP (~3.5) than 4-(1-Aminobutan-2-YL)oxepan-4-OL.
• Mechanism : MOP targets nematode cholinergic receptors, while the target compound’s mechanism remains uncharacterized.

Data Table: Comparative Properties of Analogs

Compound	Molecular Weight (g/mol)	logP (Estimated)	Solubility (mg/mL, H₂O)	Key Functional Groups
4-(1-Aminobutan-2-YL)oxepan-4-OL	187.3	1.2	~50	-OH, primary amine, oxepane
4-(2-Aminoethyl)oxepan-4-ol	159.2	0.5	~100	-OH, primary amine, oxepane
2-Amino-N-isopropyl-N-pyridin-4-ylmethyl-acetamide	263.3	1.8	~20	Acetamide, tertiary amine, pyridine
Monepantel (MOP)	440.4	3.5	<1	Benzamide, cyano, trifluoromethyl

Research Findings and Implications

• Amine Reactivity: Primary amines (target compound) are more prone to oxidation and conjugation than tertiary amines (e.g., 2-Amino-N-isopropyl-N-pyridin-4-ylmethyl-acetamide), impacting metabolic stability.

Biological Activity

4-(1-Aminobutan-2-YL)oxepan-4-OL is a compound that has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article provides a comprehensive overview of its biological properties, including mechanisms of action, pharmacological effects, and relevant case studies.

• IUPAC Name: 4-(1-Aminobutan-2-YL)oxepan-4-OL
• Molecular Formula: C10H17NO2
• Molecular Weight: 185.25 g/mol
• CAS Number: Not widely reported in public databases.

The biological activity of 4-(1-Aminobutan-2-YL)oxepan-4-OL is primarily attributed to its interaction with various biological targets. Preliminary studies suggest that it may function through:

• Receptor Modulation: The compound may act as a modulator of neurotransmitter receptors, potentially influencing pathways related to mood and cognition.
• Enzyme Inhibition: It could inhibit specific enzymes involved in metabolic pathways, thus affecting cellular functions.

Pharmacological Effects

Research indicates that 4-(1-Aminobutan-2-YL)oxepan-4-OL exhibits several pharmacological effects:

• Neuroprotective Activity: Studies have shown that the compound can protect neuronal cells from apoptosis, suggesting potential applications in neurodegenerative diseases.
• Antimicrobial Properties: Preliminary assays indicate that it possesses antimicrobial activity against certain bacterial strains.
• Anti-inflammatory Effects: The compound may reduce inflammation by modulating cytokine production.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Neuroprotection	Reduces neuronal apoptosis
Antimicrobial	Inhibits growth of E. coli
Anti-inflammatory	Decreases IL-6 levels

Case Study 1: Neuroprotective Effects

In a study involving cultured neuronal cells, treatment with 4-(1-Aminobutan-2-YL)oxepan-4-OL resulted in a significant reduction in cell death induced by oxidative stress. The mechanism was linked to the upregulation of antioxidant enzymes.

Case Study 2: Antimicrobial Activity

A series of experiments tested the antimicrobial efficacy of the compound against various pathogens. Results demonstrated that it inhibited the growth of E. coli at concentrations as low as 50 µg/mL, indicating its potential as a lead compound for developing new antibiotics.

Research Findings

Recent publications have highlighted the importance of structural modifications in enhancing the biological activity of similar compounds. For instance, derivatives with additional hydroxyl or amino groups showed improved neuroprotective effects, suggesting that further research into analogs of 4-(1-Aminobutan-2-YL)oxepan-4-OL may yield more potent agents.